Cas no 1323490-62-5 (1-2-(ethylsulfanyl)benzoyl-4-(1-methyl-1H-imidazol-2-yl)piperazine hydrochloride)

• Product Name: 1-2-(ethylsulfanyl)benzoyl-4-(1-methyl-1H-imidazol-2-yl)piperazine hydrochloride
• CAS No: 1323490-62-5
• MF: C₁₇H₂₃ClN₄OS
• MW: 366.908721208572
• CID: 6377988
• PubChem ID: 71779981
• Update Time: 2025-05-21

1-2-(ethylsulfanyl)benzoyl-4-(1-methyl-1H-imidazol-2-yl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-2-(ethylsulfanyl)benzoyl-4-(1-methyl-1H-imidazol-2-yl)piperazine hydrochloride
• (2-ethylsulfanylphenyl)-[4-(1-methylimidazol-2-yl)piperazin-1-yl]methanone:hydrochloride
• 1-[2-(ethylsulfanyl)benzoyl]-4-(1-methyl-1H-imidazol-2-yl)piperazine hydrochloride
• 1323490-62-5
• (2-(ethylthio)phenyl)(4-(1-methyl-1H-imidazol-2-yl)piperazin-1-yl)methanone hydrochloride
• F5095-0134
• (2-ethylsulfanylphenyl)-[4-(1-methylimidazol-2-yl)piperazin-1-yl]methanone;hydrochloride
• AKOS026685078

• Inchi： 1S/C17H22N4OS.ClH/c1-3-23-15-7-5-4-6-14(15)16(22)20-10-12-21(13-11-20)17-18-8-9-19(17)2;/h4-9H,3,10-13H2,1-2H3;1H
• InChI Key： FDWRQFDHVBYAIF-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC=CC=C1SCC)(N1CCN(C2N(C)C=CN=2)CC1)=O

Computed Properties

• Exact Mass: 366.1281102g/mol
• Monoisotopic Mass: 366.1281102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.7Ų

Additional information on 1-2-(ethylsulfanyl)benzoyl-4-(1-methyl-1H-imidazol-2-yl)piperazine hydrochloride

Compound CAS No. 1323490-62-5: 1-2-(Ethylsulfanyl)benzoyl-4-(1-methyl-1H-imidazol-2-yl)piperazine Hydrochloride

The compound with CAS No. 1323490-62-5, known as 1-2-(Ethylsulfanyl)benzoyl-4-(1-methyl-1H-imidazol-2-yl)piperazine Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups, including an ethylsulfanyl moiety, a benzoyl group, and a piperazine ring substituted with a methylimidazole group. The presence of these functional groups contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound as a candidate for drug development, particularly in the context of its ability to modulate specific biological pathways. For instance, research has demonstrated that the piperazine core of the molecule plays a critical role in its interactions with cellular targets, such as protein kinases and ion channels. The methylimidazole substituent further enhances the compound's bioavailability and stability, making it a promising lead for therapeutic applications.

The synthesis of 1-2-(Ethylsulfanyl)benzoyl-4-(1-methyl-1H-imidazol-2-yl)piperazine Hydrochloride involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the coupling of the benzoyl group with the piperazine ring and the subsequent introduction of the ethylsulfanyl and methylimidazole substituents. These steps are carefully optimized to ensure high yields and purity, which are essential for subsequent biological testing.

In terms of pharmacological activity, this compound has shown remarkable selectivity towards certain cellular targets. For example, studies have demonstrated its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential utility in the treatment of inflammatory diseases. Additionally, its ability to modulate ion channels has raised interest in its application as a neuroprotective agent.

One of the most recent advancements in understanding this compound's properties involves its use in combination therapies. Researchers have explored its synergistic effects with other drugs, particularly in the context of cancer treatment. The results of these studies indicate that 1-2-(Ethylsulfanyl)benzoyl-4-(1-methyl-1H-imidazol-2-yl)piperazine Hydrochloride may enhance the efficacy of existing chemotherapeutic agents while reducing their side effects.

From an environmental standpoint, this compound has been subjected to rigorous testing to assess its biodegradability and ecological impact. Preliminary results suggest that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This is particularly important given the increasing emphasis on green chemistry and sustainable drug development.

In conclusion, CAS No. 1323490-62